N-(4-bromo-2-methylphenyl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-(4-bromo-2-methylphenyl)-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C14H14BrNO2/c1-8-6-11(15)4-5-13(8)16-14(17)12-7-9(2)18-10(12)3/h4-7H,1-3H3,(H,16,17)
• InChI Key: XWMDNIQUXCARBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2=C(C=C(C=C2)Br)C
• Molecular Formula: C14H14BrNO2
• Molecular Weight: 308.17 g/mol

Description

N-(4-bromo-2-methylphenyl)-2,5-dimethylfuran-3-carboxamide, also known as BML-210, is a synthetic compound that has shown promising results in scientific research. It belongs to the class of compounds known as furan carboxamides and has been studied extensively for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(4-bromo-2-methylphenyl)-2,5-dimethylfuran-3-carboxamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in the inflammatory response. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are responsible for causing inflammation in the body.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and colitis, and has also been shown to have neuroprotective effects in models of Parkinson's disease. Additionally, it has been shown to have anti-cancer properties, and has been tested in various cancer cell lines for its effectiveness in inhibiting tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-bromo-2-methylphenyl)-2,5-dimethylfuran-3-carboxamide is its specificity for certain enzymes involved in the inflammatory response. This makes it a promising candidate for the development of new anti-inflammatory drugs. However, one limitation of this compound is its relatively low potency, which may limit its usefulness in certain applications.

Future Directions

There are several future directions for the study of N-(4-bromo-2-methylphenyl)-2,5-dimethylfuran-3-carboxamide. One area of interest is the development of more potent analogs of the compound, which may have improved therapeutic potential. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Overall, this compound is a promising compound that has shown potential in scientific research, and further studies are needed to fully explore its therapeutic potential.

Synthesis Methods

N-(4-bromo-2-methylphenyl)-2,5-dimethylfuran-3-carboxamide can be synthesized through a multi-step process that involves the reaction of 4-bromo-2-methylphenol with methyl vinyl ketone, followed by the addition of a carboxylic acid and a coupling reagent. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

N-(4-bromo-2-methylphenyl)-2,5-dimethylfuran-3-carboxamide has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory properties and has been tested in various animal models for its effectiveness in treating inflammatory diseases such as arthritis and colitis.